![molecular formula C6H4BrN3 B1268332 1-Azido-2-bromobenzene CAS No. 3302-39-4](/img/structure/B1268332.png)
1-Azido-2-bromobenzene
Overview
Description
1-Azido-2-bromobenzene (1-AZB) is a chemical compound that is used as a reagent in organic synthesis as well as in scientific research. It is a versatile compound that has a wide range of applications due to its structural and chemical properties. It is a colorless crystalline solid with a melting point of approximately 115°C. 1-AZB is a useful reagent for the synthesis of a variety of compounds, including heterocycles, polymers, and pharmaceuticals. In addition, 1-AZB is used in scientific research as a model compound to study the mechanism of action of various biochemical and physiological processes.
Scientific Research Applications
Synthesis of New Chemical Compounds
1-Azido-2-bromobenzene is utilized in the synthesis of new chemical compounds. For instance, it is used in the synthesis of 1,4-disubstituted 1,2,3-triazoles, derived from compounds like 1-(azidomethyl)-4-bromobenzene, which have potential applications in inhibiting the acidic corrosion of steels (Negrón-Silva et al., 2013).
Photoreactions and Material Science
In material science, this compound is involved in photoreactions. An example is the crystalline-state photoreaction of 1-azido-2-nitrobenzene, which leads to the formation of benzofuroxan. This reaction is studied through a combination of X-ray crystallography and other spectroscopic methods, contributing to our understanding of photoreactive processes in materials (Takayama et al., 2003).
Development of Medicinal Agents
In the pharmaceutical sector, this compound-related compounds, like 1-bromo-2,4-dinitrobenzene synthesized from bromobenzene, are used as intermediates for developing medicinal and pharmaceutical agents (Xuan et al., 2010).
Organic Chemistry and Catalysis
In organic chemistry, compounds like this compound are used in various catalytic processes. An example is the palladium-catalyzed arylation of azole compounds with aryl halides, where bromobenzene plays a significant role (Pivsa-Art et al., 1998).
Environmental Science and Toxicology
This compound-related compounds, such as bromobenzene, are also studied in environmental science and toxicology. For instance, the metabolism and toxicity of bromobenzene have provided insights into chemical-induced toxicities, highlighting the role of metabolic activation and the importance of glutathione in detoxification (Lau & Monks, 1988).
Safety and Hazards
Future Directions
Azide-modified nucleosides, such as 1-Azido-2-bromobenzene, are important building blocks for RNA and DNA functionalization by click chemistry based on azide-alkyne cycloaddition . This has put demand on synthetic chemistry to develop approaches for the preparation of azide-modified nucleoside derivatives .
Mechanism of Action
Target of Action
1-Azido-2-bromobenzene is an aromatic azide that is generally used in copper(I)-catalyzed azide-alkyne cycloaddition reactions . It can also undergo palladium-catalyzed cross-coupling with arylboronic acids to form the corresponding azido-bis-aryl derivatives . The primary targets of this compound are therefore the copper(I) catalyst and arylboronic acids in these reactions.
Mode of Action
The compound interacts with its targets through copper(I)-catalyzed azide-alkyne cycloaddition reactions and palladium-catalyzed cross-coupling reactions . In the former, the azide group of this compound reacts with an alkyne in the presence of a copper(I) catalyst to form a triazole. In the latter, the bromine atom of this compound is replaced by an aryl group from an arylboronic acid in a reaction catalyzed by palladium .
Biochemical Pathways
It’s known that azides can be used in click chemistry, a powerful chemical reaction with excellent bioorthogonality features . This suggests that this compound could potentially be involved in various biochemical pathways through its incorporation into biomolecules via click chemistry.
Pharmacokinetics
Its metabolism would likely involve enzymatic reactions, potentially including those catalyzed by cytochrome P450 enzymes . Excretion would likely occur via the kidneys, although this would depend on the compound’s solubility and other physicochemical properties.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific context of its use. In copper(I)-catalyzed azide-alkyne cycloaddition reactions, the result would be the formation of a triazole ring . In palladium-catalyzed cross-coupling reactions, the result would be the formation of azido-bis-aryl derivatives .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the efficiency of copper(I)-catalyzed azide-alkyne cycloaddition reactions can be affected by the concentration of the copper(I) catalyst, the temperature, and the pH of the reaction environment . Similarly, the efficiency of palladium-catalyzed cross-coupling reactions can be influenced by the concentration of the palladium catalyst, the nature of the arylboronic acid, and other reaction conditions .
Biochemical Analysis
Biochemical Properties
1-Azido-2-bromobenzene plays a significant role in biochemical reactions due to its reactivity as an azide compound. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is involved in copper (I)-catalyzed azide-alkyne cycloaddition reactions, which are widely used in bioconjugation and labeling of biomolecules . The azide group in this compound can form covalent bonds with alkyne groups in biomolecules, facilitating the creation of stable conjugates. Additionally, it can undergo palladium-catalyzed cross-coupling reactions with arylboronic acids to form azido-bis-aryl derivatives .
Cellular Effects
This compound influences various cellular processes and functions. It can affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s azide group can participate in click chemistry reactions, enabling the labeling and tracking of biomolecules within cells. This can provide insights into cellular processes and interactions. Furthermore, this compound may impact cellular metabolism by interacting with metabolic enzymes and altering their activity .
Molecular Mechanism
The molecular mechanism of this compound involves its reactivity as an azide compound. It can undergo nucleophilic substitution reactions, where the azide group is replaced by other nucleophiles. This reactivity allows it to form covalent bonds with biomolecules, such as proteins and nucleic acids. Additionally, this compound can participate in click chemistry reactions, where it reacts with alkyne groups to form stable triazole linkages . These reactions are often catalyzed by copper (I) ions, which facilitate the formation of the triazole ring.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It is typically stored at low temperatures to maintain its stability . Over time, this compound may degrade, leading to changes in its reactivity and effectiveness in biochemical reactions. Long-term studies in in vitro and in vivo settings can provide insights into the compound’s stability and any potential long-term effects on cellular function.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. Studies have shown that the compound can exhibit toxic or adverse effects at high doses . For example, in mice, high doses of bromobenzene, a related compound, have been associated with hepatic injury and changes in enzyme levels . It is important to determine the threshold effects and safe dosage levels of this compound in animal models to ensure its safe use in biochemical research.
Metabolic Pathways
This compound is involved in various metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, which can oxidize the compound to form reactive intermediates . These intermediates can further react with biomolecules, leading to potential toxic effects. The metabolic fate of this compound and its metabolites can provide insights into its biological activity and potential risks.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its chemical properties. The compound can interact with transporters and binding proteins, affecting its localization and accumulation . Understanding the transport mechanisms of this compound can provide insights into its bioavailability and potential effects on different tissues.
Subcellular Localization
The subcellular localization of this compound can impact its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . Studying the subcellular localization of this compound can provide insights into its role in cellular processes and interactions with biomolecules.
properties
IUPAC Name |
1-azido-2-bromobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-3-1-2-4-6(5)9-10-8/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOVQEONXPGQIHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N=[N+]=[N-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80340017 | |
Record name | o-Bromophenyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80340017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3302-39-4 | |
Record name | o-Bromophenyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80340017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Azido-2-bromobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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